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Compound of Interest

Compound Name: 1-Bromo-3,3-dimethylbutane

Cat. No.: B154914

An In-depth Technical Guide to the Safety Data Sheet for 1-Bromo-3,3-dimethylbutane

This technical guide provides a comprehensive overview of the safety, handling, and
emergency procedures for 1-Bromo-3,3-dimethylbutane (CAS No. 1647-23-0), compiled for
researchers, scientists, and drug development professionals. The information is synthesized
from multiple safety data sheets to ensure a thorough understanding of the compound's
properties and associated hazards.

Physical and Chemical Properties

1-Bromo-3,3-dimethylbutane is a colorless to pale yellow liquid.[1] It is a branched alkyl
halide recognized for its utility as a versatile intermediate in organic synthesis.[2] Its bulky
neopentyl structure often favors substitution reactions over elimination.[2]
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Property Value Source(s)
Molecular Formula CeH13Br [31141[5]
Molecular Weight 165.07 g/mol [3114]
CAS Number 1647-23-0 [3]14]15]
Appearance Colorl.ess' to Almost colorless (3]
clear liquid
Odor Characteristic / Strong [6][7]
Boiling Point 138.0 °C at 760 mmHg [5]
Melting Point Not Available [5]
Flash Point 33.1°C [5]
Density 1.2 g/cm3 [5]

Vapor Pressure

8.5 mmHg at 25°C

[5]

Solubility

Slightly soluble in water.

[8]19]

Hazard Identification and Classification

1-Bromo-3,3-dimethylbutane is classified as a hazardous substance.[1] It is a highly

flammable liquid and vapor that can form explosive mixtures with air.[8][10] Vapors are heavier

than air and may travel to an ignition source and flash back.[11]

GHS Classification Summary:
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Hazard Class Category Hazard Statement

- H225: Highly flammable liquid
Flammable Liquids 2

and vapour[4][10][12]
. H302: Harmful if swallowed[4]
Acute Toxicity, Oral 4
[10][12]
) ) o H315: Causes skin irritation[4]
Skin Corrosion/Irritation 2

[10]

. L H319: Causes serious eye
Serious Eye Damage/Irritation 2

irritation[4][10]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[4][10]

Signal Word:Danger[4][10]

Pictograms:

e Flame (GHS02)

o Exclamation Mark (GHSOQ7)

e Health Hazard (GHSO08 - Implied by STOT)

Toxicological Information

The primary routes of exposure are inhalation, skin contact, and eye contact.

o Acute Effects: Inhalation or contact with the material may irritate or burn the skin and eyes.[8]
Breathing the vapor can irritate the nose and throat and may cause dizziness or
asphyxiation, particularly in confined areas.[8][11] Harmful effects may occur if the material is
swallowed.[1][10]

o Chronic Effects: The material may accentuate pre-existing dermatitis.[1] Currently, it has not
been tested for its ability to cause cancer or affect reproduction.[11]
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Toxicity Data Value Species Source(s)
Intraperitoneal LD50 6150 mg/kg Rat [1]
Inhalation LC50 21300 mg/m?3 Mammal [1]

Experimental Protocols and Procedures

While detailed experimental protocols for determining physicochemical and toxicological
properties are not provided in standard safety data sheets, they outline critical procedures for
safe handling, emergency response, and disposal.

Spill Response Protocol

In the event of a spill, the following protocol should be initiated immediately:

Evacuate and Isolate: Evacuate all non-essential personnel from the spill area.[13] Isolate
the spill or leak area for at least 50 meters (150 feet) in all directions.[8]

o Eliminate Ignition Sources: Remove all sources of ignition, such as sparks, open flames, and
hot surfaces.[8][11][13] All equipment used during cleanup must be grounded.[8]

e Ventilate: Increase ventilation in the affected area.[1]

e Don Personal Protective Equipment (PPE): Wear appropriate PPE, including respiratory
protection, chemical-resistant gloves, and safety goggles or a face shield.[1][9]

o Containment: Prevent the spillage from entering drains, sewers, or waterways.[8][9] Contain
the spill using dry earth, sand, vermiculite, or other non-combustible absorbent material.[1][8]

o Cleanup: Use clean, non-sparking tools to collect the absorbed material and place it into
appropriate, labeled containers for disposal.[8][11]

o Decontamination: Ventilate and wash the area thoroughly after the cleanup is complete.[11]
[13]

Fire-Fighting Protocol
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» Extinguishing Media:
o Small Fires: Use dry chemical, COz, water spray, or alcohol-resistant foam.[8]

o Large Fires: Use water spray, fog, or regular foam.[8] Water may be inefficient for
extinguishing the fire but can be used to keep fire-exposed containers cool.[11]

e Hazardous Combustion Products: Fire will produce irritating, corrosive, and/or toxic gases,
including hydrogen bromide and carbon monoxide.[1][8][11]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[9]

o Special Procedures: If it can be done safely, move undamaged containers away from the fire.
[8] Be aware that containers may explode when heated.[8][11]

Safety and Handling Visualizations

The following diagrams illustrate the logical relationships for safety handling and emergency
response workflows.
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Control Measures

Personal Protective Equipment (PPE)
- Safety goggles/face shield
- Chemical-resistant gloves
- Protective clothing
- Respiratory protection (if needed)

Handling Procedures
- Use in well-ventilated area
Hazard Identification - Ground/bond containers
- Use non-sparking tools
- Keep away from ignition sources

Primary Hazards
- Highly Flammable (H225)

- Skin/Eye Irritant (H315, H319) E R
- Harmful if Swallowed (H302) mergency response

- Respiratory Irritant (H335) N

Spill & Fire Response
- Spills: Absorb with inert material
- Fire: Use CO2, dry chemical, foam
- Evacuate and isolate area

First-Aid Measures
- Eyes: Rinse with water 15 min
P - Skin: Wash with soap & water
- Inhalation: Move to fresh air
- Ingestion: Do NOT induce vomiting

Workflow for Safe Handling of 1-Bromo-3,3-dimethylbutane

Click to download full resolution via product page

Caption: Logical workflow from hazard identification to control measures and emergency
response.
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Spill Detected

Isolate Spill Area &
Evacuate Personnel

:

Remove All Ignition Sources
(Flames, Sparks, Heat)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Use sand, earth, vermiculite)

Absorb Spilled Material

Collect Waste in Sealed Containers
(Use non-sparking tools)

Decontaminate Area
& Ventilate

Response Complete

Emergency Protocol: Chemical Spill Response

Click to download full resolution via product page
Caption: Step-by-step workflow for responding to a 1-Bromo-3,3-dimethylbutane spill.
Handling, Storage, and Personal Protection
Handling

+ Handle in a well-ventilated place.[9]
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Avoid all personal contact, including inhalation.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[6][9]

Use non-sparking tools and explosion-proof equipment.[6][9]

Ground and bond containers and receiving equipment to prevent static discharge.[6][9]
Do not eat, drink, or smoke in work areas.[6]

Wash hands thoroughly after handling.[1][6]

Storage

Store in original, tightly closed containers in a cool, dry, well-ventilated area.[1][9]
Store in an approved flammable liquid storage area.[1]
Protect containers from physical damage and sunlight.[1][6]

Store away from incompatible materials, such as strong oxidizing and reducing agents, alkali
metals, and many amines.[1][8]

Exposure Controls and Personal Protection

Engineering Controls: Use local exhaust ventilation to control airborne concentrations.[6][13]
Ensure eyewash stations and safety showers are readily available.[7][11]

Eye/Face Protection: Wear chemical safety goggles or a face shield.[6][11]

Skin Protection: Wear suitable protective gloves (tested to EN 374) and clothing to prevent
skin contact.[6][13]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
NIOSH/MSHA-approved respirator.[6][7]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://datasheets.scbt.com/sc-222672.pdf
https://www.chemos.de/import/data/msds/GB_en/107-82-4-A0005472-GB-en.pdf
https://www.chemicalbook.com/msds/1-bromo-3-methylbutane.pdf
https://www.chemos.de/import/data/msds/GB_en/107-82-4-A0005472-GB-en.pdf
https://www.chemicalbook.com/msds/1-bromo-3-methylbutane.pdf
https://www.chemos.de/import/data/msds/GB_en/107-82-4-A0005472-GB-en.pdf
https://www.chemicalbook.com/msds/1-bromo-3-methylbutane.pdf
https://www.chemos.de/import/data/msds/GB_en/107-82-4-A0005472-GB-en.pdf
https://datasheets.scbt.com/sc-222672.pdf
https://www.chemos.de/import/data/msds/GB_en/107-82-4-A0005472-GB-en.pdf
https://datasheets.scbt.com/sc-222672.pdf
https://www.chemicalbook.com/msds/1-bromo-3-methylbutane.pdf
https://datasheets.scbt.com/sc-222672.pdf
https://datasheets.scbt.com/sc-222672.pdf
https://www.chemos.de/import/data/msds/GB_en/107-82-4-A0005472-GB-en.pdf
https://datasheets.scbt.com/sc-222672.pdf
https://cameochemicals.noaa.gov/chemical/2657
https://www.chemos.de/import/data/msds/GB_en/107-82-4-A0005472-GB-en.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0263.pdf
https://www.fishersci.com/store/msds?partNumber=AC403050050&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/0263.pdf
https://www.chemos.de/import/data/msds/GB_en/107-82-4-A0005472-GB-en.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0263.pdf
https://www.chemos.de/import/data/msds/GB_en/107-82-4-A0005472-GB-en.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0263.pdf
https://www.chemos.de/import/data/msds/GB_en/107-82-4-A0005472-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC403050050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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